Cas no 32431-93-9 (4-bromo-2-chlorothiophene)

• Product Name: 4-bromo-2-chlorothiophene
• CAS No: 32431-93-9
• MF: C₄H₂BrClS
• MW: 197.480678081512
• MDL: MFCD00043884
• CID: 323841
• PubChem ID: 2724558
• Update Time: 2025-04-19

4-bromo-2-chlorothiophene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-chlorothiophene
• 4-bromo-2-chloro-thiophene
• 2-Chloro-4-bromothiophene
• 3-bromo-5-chloro-thiophene
• 4-Brom-2-chlorthiophen
• AT16572
• A846585
• BS-22361
• DTXSID50369159
• SY197610
• 32431-93-9
• EN300-86458
• FT-0647061
• FEDTVFXCDOSSOK-UHFFFAOYSA-N
• CS-0157326
• SCHEMBL1764309
• AKOS006273498
• MFCD00043884
• DB-006692
• DTXCID60320195

• MDL： MFCD00043884
• Inchi： 1S/C4H2BrClS/c5-3-1-4(6)7-2-3/h1-2H
• InChI Key： FEDTVFXCDOSSOK-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)Cl

Computed Properties

• Exact Mass: 195.87500
• Monoisotopic Mass: 195.87491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 188.0±20.0 °C at 760 mmHg
• Flash Point: 67.5±21.8 °C
• PSA: 28.24000
• LogP: 3.16400
• Vapor Pressure: 0.8±0.3 mmHg at 25°C

4-bromo-2-chlorothiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides